Cas no 2034562-38-2 (2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine)

• Product Name: 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine
• CAS No: 2034562-38-2
• MF: C₁₆H₁₄F₃N₃O₃
• MW: 353.295874118805
• CID: 5358920
• Update Time: 2025-10-16

2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• [3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-(2,3,4-trifluorophenyl)methanone
• 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine

• Inchi： 1S/C16H14F3N3O3/c1-24-14-15(21-6-5-20-14)25-9-4-7-22(8-9)16(23)10-2-3-11(17)13(19)12(10)18/h2-3,5-6,9H,4,7-8H2,1H3
• InChI Key： UOFPJYHEMIAOMM-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CN=C2OC)C1)(C1=CC=C(F)C(F)=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine

Introduction to 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine (CAS No. 2034562-38-2)

2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine (CAS No. 2034562-38-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine is composed of a pyrazine core substituted with a methoxy group at the 2-position and a complex substituent at the 3-position. The latter includes a pyrrolidine ring functionalized with a trifluorobenzoyl group, which imparts significant electronic and steric effects to the molecule. These structural elements contribute to the compound's unique pharmacological properties and its potential as a lead molecule in drug discovery.

Recent research has focused on the biological activities of 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its interaction with specific protein targets involved in cell signaling and regulation. For instance, it may modulate the activity of kinases or transcription factors that play crucial roles in inflammation and cancer progression. Further research is needed to elucidate these mechanisms and to identify the specific molecular targets of this compound.

In addition to its biological activities, the physicochemical properties of 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine have been extensively studied. Its solubility, stability, and bioavailability are critical factors that influence its potential as a therapeutic agent. Recent studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various experimental settings. Moreover, it has been found to be stable under physiological conditions and to have favorable pharmacokinetic properties.

The synthesis of 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine has been optimized using modern synthetic methods. Several synthetic routes have been developed to improve yield and purity while minimizing side reactions. These methods typically involve multi-step processes that include functional group manipulations and ring-forming reactions. The choice of synthetic route depends on factors such as the availability of starting materials and the desired scale of production.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine in humans. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacological effects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions.

In conclusion, 2-methoxy-3-{[1-(2,3,4-trifluorobenzoyl)pyrrolidin-3-yl]oxy}pyrazine (CAS No. 2034562-38-2) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as inflammation and cancer. Ongoing research will continue to shed light on its mechanisms of action and therapeutic potential.